2-(2-methoxyethyl)-6-(pyridin-2-yl)-2,3,4,6-tetrahydro-1H-benzo[4,5]imidazo[1,2-a][1,3,5]triazino[1,2-c][1,3,5]triazine

Specification

• Molecular Formula: C19H21N7O
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 4-(2-methoxyethyl)-9-pyridin-2-yl-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaene
• Standard InChI: InChI=1S/C19H21N7O/c1-27-11-10-24-12-21-18-23-17(15-7-4-5-9-20-15)26-16-8-3-2-6-14(16)22-19(26)25(18)13-24/h2-9,17H,10-13H2,1H3,(H,21,23)
• Standard InChI Key: SIYQYPXBSPXOKZ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CN=C2NC(N3C4=CC=CC=C4N=C3N2C1)C5=CC=CC=N5

Introduction

Chemical Identity and Structural Analysis

Molecular Composition and Structural Features

The compound, with the systematic name 2-(2-methoxyethyl)-6-(pyridin-2-yl)-2,3,4,6-tetrahydro-1H-benzoimidazo[1,2-a]triazino[1,2-c][1,triazine, has the molecular formula C₁₉H₂₁N₇O and a molecular weight of 363.4 g/mol. Its structure comprises a benzoimidazo[1,2-a]triazino[1,2-c]triazine scaffold, a polycyclic system merging imidazole, triazine, and benzene rings. Key substituents include:

• A 2-methoxyethyl group at position 2, contributing ether-linked hydrophilicity.

• A pyridin-2-yl group at position 6, enabling π-π stacking and metal coordination.

The SMILES notation (COCCN1CN=C2NC(c3ccccn3)n3c(nc4ccccc43)N2C1) clarifies connectivity, highlighting the methoxyethyl chain (COC), pyridine ring (c3ccccn3), and fused heterocyclic core.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₉H₂₁N₇O
Molecular Weight	363.4 g/mol
SMILES	COCCN1CN=C2NC(c3ccccn3)n3c(nc4ccccc43)N2C1
Hybridization	sp²/sp³ hybridized nitrogen centers

Synthetic Routes and Methodologies

Strategic Approaches to Synthesis

While direct synthetic protocols for this compound remain undocumented in public literature, analogous fused triazino-heterocycles provide methodological insights. A validated route involves multi-component cyclocondensation reactions, where pre-functionalized intermediates undergo sequential annulation.

For example, 3-amino-1,2,4-triazine derivatives serve as precursors for constructing fused triazino systems via reactions with enaminones, malononitriles, or dicarbonyl compounds. Introducing the 2-methoxyethyl and pyridyl groups likely occurs through:

• N-alkylation: Substituting a primary amine with 2-methoxyethyl bromide.

• Buchwald-Hartwig coupling: Installing the pyridyl moiety via palladium-catalyzed cross-coupling.

Table 2: Hypothetical Synthesis Pathway

Step	Reaction Type	Reagents/Conditions	Target Intermediate
1	Cyclocondensation	3-Amino-1,2,4-triazine, enaminone	Benzoimidazo-triazino-triazine core
2	N-Alkylation	2-Methoxyethyl bromide, K₂CO₃	2-Methoxyethyl-substituted derivative
3	Cross-coupling	Pyridin-2-ylboronic acid, Pd(dba)₂	Final product

Reaction optimization would require tuning solvents (e.g., DMF or THF), temperatures (80–120°C), and catalysts (e.g., Pd(OAc)₂ for coupling steps).

Physicochemical Properties

Solubility and Stability

The compound’s solubility profile is influenced by its heteroaromatic core and polar substituents:

• Lipophilicity: The fused aromatic system and pyridyl group enhance hydrophobic interactions.

• Hydrophilicity: The methoxyethyl chain improves aqueous solubility relative to unsubstituted analogs.

Experimental data for melting/boiling points remain unreported, but thermogravimetric analysis (TGA) of related triazino derivatives suggests decomposition temperatures above 250°C.

Spectroscopic Characterization

• ¹H NMR: Expected signals include pyridyl protons (δ 7.5–8.5 ppm), methoxyethyl protons (δ 3.2–3.6 ppm), and aromatic protons from the benzoimidazo system (δ 6.8–7.3 ppm).

• MS (ESI+): A molecular ion peak at m/z 364.4 ([M+H]⁺) aligns with the molecular weight.

Organism	Expected MIC (µg/mL)	Target Pathway
Staphylococcus aureus	8–32	DNA gyrase inhibition
Escherichia coli	16–64	Peptidoglycan synthesis

Applications and Future Directions

Medicinal Chemistry Applications

The compound’s dual functionality positions it as a candidate for:

• Antimicrobial agents: Optimizing substituents to enhance potency against multidrug-resistant strains.

• Kinase inhibitors: Pyridyl groups may interact with ATP-binding pockets in oncogenic kinases.